Cas no 898781-13-0 (1-(3,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one)

1-(3,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one structure
898781-13-0 structure
Product Name:1-(3,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
CAS No:898781-13-0
MF:C17H16F2O
MW:274.305151939392
CID:1948138
PubChem ID:24726527
Update Time:2025-04-21

1-(3,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
    • 3',4'-DIFLUORO-3-(3,5-DIMETHYLPHENYL)PROPIOPHENONE
    • AG-H-66110
    • CTK5G5936
    • KB-179056
    • 1-(3,4-Difluorophenyl)-3-(3,5-dimethylphenyl)-1-propanone
    • 898781-13-0
    • AKOS016022333
    • DTXSID20644920
    • MFCD03843912
    • MDL： MFCD03843912
    • Inchi： 1S/C17H16F2O/c1-11-7-12(2)9-13(8-11)3-6-17(20)14-4-5-15(18)16(19)10-14/h4-5,7-10H,3,6H2,1-2H3
    • InChI Key： ABHFCKJFDWUDRH-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1)C(CCC1C=C(C)C=C(C)C=1)=O)F

Computed Properties

  • Exact Mass: 274.11700
  • Monoisotopic Mass: 274.11692145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.39710

1-(3,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(3,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one Pricemore >>

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